BE“GHE Foundational & Exploratory

Check Availability & Pricing

N-Octylaniline: A Comprehensive Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: N-Octylaniline

Cat. No.: B1295330

An in-depth exploration of the synthesis, properties, and applications of N-Octylaniline,
tailored for professionals in chemical research and drug development.

This guide provides a detailed overview of N-Octylaniline (CAS No. 3007-71-4), a secondary
aromatic amine that serves as a versatile intermediate in organic synthesis. With a focus on
practical applications for researchers, this document delves into its chemical and physical
properties, established synthetic and purification protocols, spectroscopic data for
characterization, and its role in various fields, including medicinal chemistry.

Core Compound Properties

N-Octylaniline, also known as N-octyl-N-phenylamine, is characterized by an octyl group
attached to the nitrogen atom of an aniline molecule.[1] This structure imparts specific
physicochemical properties that are valuable in synthetic chemistry.
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Property Value Source
CAS Number 3007-71-4 [1]
Molecular Formula CiaH23N [1]
Molecular Weight 205.34 g/mol [1]
Physical Form Liquid [2][3]
Boiling Point 158-158.5 °C at 760 mmHg [2][3]
Flash Point 141.9 °C [2][3]
Purity (typical) 95% [2][3]

Synthesis and Purification

The synthesis of N-Octylaniline can be achieved through several established methods. The
choice of synthetic route often depends on the availability of starting materials, desired scale,
and purity requirements.

Direct N-Alkylation of Aniline

A common and straightforward method for synthesizing N-Octylaniline is the direct alkylation
of aniline with an octyl halide, such as 1-bromooctane. This nucleophilic substitution reaction is
typically performed in the presence of a base to neutralize the hydrohalic acid byproduct.

Experimental Protocol: N-Alkylation of Aniline

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine aniline, 1-bromooctane, and a base (e.g., potassium carbonate or
triethylamine). A high-boiling polar aprotic solvent such as dimethylformamide (DMF) or
acetonitrile is a suitable reaction medium.

¢ Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress of the
reaction by thin-layer chromatography (TLC).

o Work-up: Upon completion, cool the reaction mixture to room temperature. Partition the
residue between water and an organic solvent like ethyl acetate.
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o Extraction and Washing: Separate the organic layer, and wash it sequentially with water and
brine.

» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate and
concentrate it under reduced pressure to obtain the crude product.

Reductive Amination

While not explicitly detailed for N-octylaniline in the search results, reductive amination of an
appropriate carbonyl compound with aniline is a general and widely applicable method for
preparing N-alkylanilines.

Nitration of n-Octylbenzene and Subsequent Reduction

An alternative two-step synthesis involves the nitration of n-octylbenzene, followed by the
reduction of the resulting nitro-octylbenzene to N-Octylaniline. This method has been reported
to produce good yields.[4]

Purification

The crude N-Octylaniline obtained from synthesis can be purified by column chromatography
or fractional distillation under reduced pressure to achieve high purity.[5] For extractions
involving noble metals, distillation of the reagent before use is recommended to prevent
emulsion formation.[4]

Reactivity and Mechanistic Insights

The chemical reactivity of N-Octylaniline is primarily dictated by the aniline moiety. The lone
pair of electrons on the nitrogen atom renders the amino group nucleophilic and activates the
aromatic ring toward electrophilic substitution, with a preference for the ortho and para
positions.
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Reactivity of N-Octylaniline
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Caption: Logical relationship of N-Octylaniline's reactivity.

Spectroscopic Characterization

Accurate characterization of N-Octylaniline is crucial for its use in research and development.
The following spectroscopic data are key identifiers.
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Spectroscopic Data Key Features

Signals corresponding to aromatic protons, a

triplet for the terminal methyl group of the octyl

IH NMR _ _ _
chain, and a series of multiplets for the
methylene protons are expected.
Characteristic signals for the aromatic carbons
13C NMR and the aliphatic carbons of the octyl chain will

be present.

Expect characteristic N-H stretching vibrations
R Spect in the range of 3300-3500 cm~1, C-N stretching
ectrosco
P Py vibrations, and absorption bands corresponding

to the aromatic ring.

The mass spectrum will show the molecular ion
M Spect . peak and characteristic fragmentation patterns
ass Spectrometry - o
for N-alkylanilines, confirming the molecular

weight and structure.

Note: Specific spectral data can be found in databases such as PubChem and the NIST
WebBook.[1][6]

Applications in Research and Drug Development

N-alkylanilines, including N-Octylaniline and its isomers, are valuable intermediates in the
synthesis of a wide range of organic molecules.

e Synthetic Intermediates: They are used in the production of dyes, agrochemicals, and
pharmaceuticals.

» Metal Extraction: N-n-octylaniline has been investigated as a reagent for the liquid-liquid
extraction of yttrium(lll).[5] The related compound, 4-octylaniline, has been used for the
extraction of ruthenium(IV).[7]

» Bioactive Molecules: The structural isomer, 4-octylaniline, has been utilized in the synthesis
of selective benzimidazole-based analogs of sphingosine-1-phosphate, which are of interest
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in drug discovery.[7][8]

 Liquid Crystals: 4-Octylaniline has also been explored for its use in the synthesis of liquid
crystals.

Applications of N-Octylaniline and Isomers

Click to download full resolution via product page

Caption: Key application areas for N-Octylaniline and its isomers.

Safety and Handling

N-Octylaniline is associated with several hazards and should be handled with appropriate
safety precautions.

o GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[2][3]

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264
(Wash skin thoroughly after handling), P270 (Do not eat, drink or smoke when using this
product), P280 (Wear protective gloves/protective clothing/eye protection/face protection).[2]

[3]

It is recommended to store N-Octylaniline at 4°C, protected from light.[2][3] Always consult the
Safety Data Sheet (SDS) before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1295330?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/N-Octylaniline
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah9917962d
https://www.sigmaaldrich.com/TW/zh/product/chemscenellcpreferredpartner/ciah9917962d
https://pubmed.ncbi.nlm.nih.gov/18964863/
https://pubmed.ncbi.nlm.nih.gov/18964863/
https://scispace.com/pdf/n-n-octylaniline-as-a-new-reagent-for-analytical-liquid-4cgovyvq7p.pdf
https://webbook.nist.gov/cgi/inchi?ID=C3007714&Mask=80
https://www.sigmaaldrich.com/CH/fr/product/aldrich/233528
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7276222.htm
https://www.benchchem.com/product/b1295330#n-octylaniline-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1295330#n-octylaniline-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1295330#n-octylaniline-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1295330#n-octylaniline-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295330?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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